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Compound of Interest

Compound Name:
4-(Trifluoromethyl)phenyl

isocyanate

Cat. No.: B075787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(Trifluoromethyl)phenyl
isocyanate, a key reagent in synthetic chemistry, particularly in the development of

pharmaceuticals and chemosensors. This document outlines its chemical and physical

properties, experimental protocols for its use, and its role in synthetic pathways.

Core Properties and Data
4-(Trifluoromethyl)phenyl isocyanate is an aromatic organic compound featuring a

trifluoromethyl group and a highly reactive isocyanate functional group. These features make it

a valuable building block in organic synthesis.

Quantitative Data Summary
The following table summarizes the key quantitative data for 4-(Trifluoromethyl)phenyl
isocyanate.
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Property Value Reference

Molecular Weight 187.12 g/mol

Molecular Formula C₈H₄F₃NO

CAS Number 1548-13-6

Appearance Liquid

Density 1.31 g/mL at 25 °C

Boiling Point 58-59 °C at 10 mmHg

Refractive Index n20/D 1.474

Flash Point 69 °C (156.2 °F) - closed cup

Storage Temperature 2-8°C

Synthetic Applications
4-(Trifluoromethyl)phenyl isocyanate is a versatile reagent employed in the synthesis of a

variety of compounds. Its isocyanate group readily reacts with nucleophiles such as amines,

alcohols, and water. This reactivity is harnessed in the production of ureas, carbamates, and

other derivatives, which are often investigated for their biological activity. Notably, it has been

utilized in the synthesis of fluorescent photoinduced electron transfer (PET) chemosensors and

other anion sensors.[1][2]

A critical application of related isocyanates, such as 4-chloro-3-(trifluoromethyl)phenyl

isocyanate, is as an intermediate in the synthesis of the anticancer drug sorafenib.[3][4] This

highlights the importance of this class of compounds in medicinal chemistry.
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General Reaction of 4-(Trifluoromethyl)phenyl Isocyanate

4-(Trifluoromethyl)phenyl Isocyanate
(CF₃C₆H₄NCO)

N,N'-Disubstituted Urea Derivative

+

Primary Amine
(R-NH₂)

Click to download full resolution via product page

Figure 1: Reaction of 4-(Trifluoromethyl)phenyl isocyanate with a primary amine.

Experimental Protocols
Due to its reactivity and hazardous nature, handling 4-(Trifluoromethyl)phenyl isocyanate
requires strict adherence to safety protocols.

Safety and Handling
Hazard Identification: This compound is harmful if swallowed, inhaled, or in contact with skin. It

can cause skin and eye irritation, and may lead to respiratory sensitization.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles.

Skin Protection: Use impervious gloves and protective clothing.

Respiratory Protection: A full-face respirator is recommended if exposure limits are

exceeded.

Handling Procedures:
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Work in a well-ventilated area, preferably a fume hood.

Avoid contact with skin, eyes, and clothing.

Keep away from sources of ignition.

Moisture sensitive; handle under an inert atmosphere if necessary.

General Synthetic Protocol for Amine Reaction
The following is a general procedure for the reaction of 4-(Trifluoromethyl)phenyl isocyanate
with a primary amine to form a urea derivative. This protocol is based on common reactions of

isocyanates.

Materials:

4-(Trifluoromethyl)phenyl isocyanate

Primary amine (e.g., aniline or a derivative)

Anhydrous dichloromethane (DCM) as solvent

Triethylamine (optional, as a base)

Standard laboratory glassware

Magnetic stirrer

Procedure:

In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve the primary amine in anhydrous DCM.

To this solution, add 4-(Trifluoromethyl)phenyl isocyanate dropwise at room temperature

with continuous stirring. An exothermic reaction may be observed.

If the amine salt is used or if scavenging of acidic byproducts is necessary, triethylamine can

be added to the reaction mixture.
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Allow the reaction to stir at room temperature for several hours until completion. Reaction

progress can be monitored by Thin Layer Chromatography (TLC).

Upon completion, the solvent can be removed under reduced pressure.

The resulting crude product can be purified by recrystallization or column chromatography.
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Workflow for Amine-Isocyanate Reaction

Dissolve Primary Amine
in Anhydrous DCM

Add 4-(Trifluoromethyl)phenyl
Isocyanate Dropwise

Stir at Room Temperature

Monitor Reaction by TLC

Solvent Removal

Reaction Complete

Purify Product

Characterize Final Product
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Figure 2: A typical experimental workflow for the synthesis of urea derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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